Cas no 39055-82-8 (5-Acetyl-2-hydroxybenzonitrile)

5-Acetyl-2-hydroxybenzonitrile is a versatile organic compound featuring both acetyl and hydroxyl functional groups attached to a benzonitrile core. Its molecular structure (C9H7NO2) enables applications in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical research. The presence of the nitrile group enhances reactivity, facilitating further functionalization, while the hydroxyl and acetyl groups contribute to its utility in heterocyclic compound formation. This compound exhibits favorable stability under standard conditions, ensuring consistent performance in synthetic processes. Its well-defined chemical properties make it a valuable building block for developing complex molecules in medicinal chemistry and material science. High purity grades are available to meet rigorous research and industrial requirements.

5-Acetyl-2-hydroxybenzonitrile structure

39055-82-8 structure

Product Name:5-Acetyl-2-hydroxybenzonitrile

CAS No:39055-82-8

MF:C₉H₇NO₂

MW:161.157382249832

MDL:MFCD02261943

CID:820729

PubChem ID:19828196

Update Time:2025-10-19

5-Acetyl-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Acetyl-2-hydroxybenzonitrile
- 5-ACETYL-2-HYDROXY-BENZONITRILE
- 4-hydroxy-3-cyanoacetophenone
- AK-80297
- ANW-63511
- CTK8B9905
- EN002548
- KB-196543
- SureCN7942553
- MDL： MFCD02261943
- Inchi： 1S/C9H7NO2/c1-6(11)7-2-3-9(12)8(4-7)5-10/h2-4,12H,1H3
- InChI Key： KKWTUSTUKXYQHP-UHFFFAOYSA-N
- SMILES： OC1C=CC(C(C)=O)=CC=1C#N

Computed Properties

Exact Mass: 161.04771
Monoisotopic Mass: 161.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 61.1Å²

Experimental Properties

PSA: 61.09

5-Acetyl-2-hydroxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019096614-5g	5-Acetyl-2-hydroxybenzonitrile	39055-82-8	95%	5g	$1749.32	2023-09-02
Alichem	A019096614-10g	5-Acetyl-2-hydroxybenzonitrile	39055-82-8	95%	10g	$2110.50	2023-09-02
Alichem	A019096614-25g	5-Acetyl-2-hydroxybenzonitrile	39055-82-8	95%	25g	$3283.00	2023-09-02
Chemenu	CM125185-1g	5-acetyl-2-hydroxybenzonitrile	39055-82-8	95%	1g	$356	2023-01-09
Enamine	EN300-3014059-1g	5-acetyl-2-hydroxybenzonitrile	39055-82-8	95%	1g	$499.0	2023-09-06
Enamine	EN300-3014059-5g	5-acetyl-2-hydroxybenzonitrile	39055-82-8	95%	5g	$1448.0	2023-09-06
Enamine	EN300-3014059-10g	5-acetyl-2-hydroxybenzonitrile	39055-82-8	95%	10g	$2146.0	2023-09-06
Enamine	EN300-3014059-0.05g	5-acetyl-2-hydroxybenzonitrile	39055-82-8	95.0%	0.05g	$94.0	2025-03-21
Enamine	EN300-3014059-0.1g	5-acetyl-2-hydroxybenzonitrile	39055-82-8	95.0%	0.1g	$140.0	2025-03-21
Enamine	EN300-3014059-0.25g	5-acetyl-2-hydroxybenzonitrile	39055-82-8	95.0%	0.25g	$200.0	2025-03-21